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Compound of Interest

Compound Name: Tuberosin

Cat. No.: B12322192 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tuberosin, a pterocarpan isolated from Pueraria tuberosa, has garnered significant interest in

cancer research due to its potent biological activities. It has been identified as a selective

inhibitor of AKT1[1][2] and a potent activator of Pyruvate Kinase M2 (PKM2), both of which are

critical players in cancer cell proliferation, metabolism, and survival.[3] Tuberosin's ability to

modulate the PI3K/Akt/mTOR signaling pathway makes it a promising candidate for therapeutic

development, particularly in cancers like oral squamous cell carcinoma.[1][2]

Accurate and reproducible in vitro studies are fundamental to understanding the therapeutic

potential of tuberosin. A critical first step in these studies is the correct preparation of stock

solutions to ensure compound stability and accurate dosing. This document provides detailed

application notes and a comprehensive protocol for the preparation of tuberosin stock

solutions for use in cell culture experiments.

Data Presentation
A summary of the key quantitative data for tuberosin is presented in the table below for easy

reference.
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Property Value Source

Molecular Formula C₂₀H₁₈O₅ PubChem

Molecular Weight 338.35 g/mol PubChem

CAS Number 41347-45-9 PubChem

Purity ≥98% (recommended) N/A

Appearance White to off-white powder N/A

Recommended Solvent Dimethyl sulfoxide (DMSO) General Practice

Storage of Powder -20°C for long-term storage General Practice

Storage of Stock Solution -20°C or -80°C in aliquots General Practice

Experimental Protocols
Materials

Tuberosin powder (≥98% purity)

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Ethanol, absolute, sterile

Sterile microcentrifuge tubes (1.5 mL)

Sterile, amber-colored storage vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Cell culture medium (e.g., DMEM, RPMI-1640)

0.22 µm sterile syringe filter (optional, for sterilization of the final stock solution if prepared

under non-sterile conditions)
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Protocol for Preparation of a 10 mM Tuberosin Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of tuberosin in DMSO. This

is a common starting concentration for many cell-based assays.

Pre-weighing Preparation: Before weighing, ensure the tuberosin powder has equilibrated

to room temperature to avoid condensation. Perform all weighing and initial dissolution steps

in a chemical fume hood.

Weighing Tuberosin: Accurately weigh out 3.38 mg of tuberosin powder using a calibrated

analytical balance and transfer it to a sterile 1.5 mL microcentrifuge tube. Calculation: To

prepare 1 mL of a 10 mM solution:

Volume (L) x Molarity (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L x 338.35 g/mol = 0.00338 g = 3.38 mg

Dissolving in DMSO: Add 1 mL of sterile, cell culture grade DMSO to the microcentrifuge

tube containing the tuberosin powder.

Ensuring Complete Dissolution: Vortex the solution vigorously for 1-2 minutes until the

tuberosin is completely dissolved. Visually inspect the solution against a light source to

ensure no solid particles remain. Gentle warming in a 37°C water bath can be used to aid

dissolution if necessary, but avoid overheating.

Sterilization (Optional): If the initial steps were not performed under aseptic conditions, the

stock solution can be sterilized by filtering it through a 0.22 µm sterile syringe filter into a

sterile, amber-colored storage vial. Use a filter compatible with DMSO.

Aliquoting and Storage: Aliquot the 10 mM tuberosin stock solution into smaller, single-use

volumes (e.g., 20-50 µL) in sterile, amber-colored microcentrifuge tubes or cryovials. This

prevents repeated freeze-thaw cycles which can degrade the compound.

Labeling and Long-Term Storage: Clearly label the aliquots with the compound name,

concentration, solvent, and date of preparation. Store the aliquots at -20°C or -80°C for long-

term storage. When stored properly, the stock solution should be stable for at least 6 months.
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Preparation of Working Solutions
For cell culture experiments, the concentrated DMSO stock solution must be diluted to the final

working concentration in the cell culture medium. It is crucial to ensure that the final

concentration of DMSO in the culture medium is non-toxic to the cells, typically below 0.5%

(v/v) and ideally at or below 0.1% (v/v).

Thawing the Stock Solution: Thaw a single aliquot of the 10 mM tuberosin stock solution at

room temperature.

Serial Dilution: Perform a serial dilution of the stock solution in fresh, pre-warmed cell culture

medium to achieve the desired final concentration. For example, to prepare a 10 µM working

solution from a 10 mM stock, you can perform a 1:1000 dilution (e.g., add 1 µL of the 10 mM

stock to 999 µL of cell culture medium).

Mixing and Application: Gently mix the final working solution by pipetting up and down before

adding it to the cells. Always include a vehicle control (medium with the same final

concentration of DMSO) in your experiments.

Mandatory Visualizations
Experimental Workflow for Tuberosin Stock Solution
Preparation
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Stock Solution Preparation (10 mM)

Working Solution Preparation

1. Weigh 3.38 mg Tuberosin

2. Add 1 mL DMSO

3. Vortex to Dissolve

4. (Optional) Sterile Filter

5. Aliquot into Vials

6. Store at -20°C / -80°C

A. Thaw Stock Aliquot

B. Serially Dilute in Medium

C. Apply to Cells

Click to download full resolution via product page

Caption: Workflow for preparing tuberosin stock and working solutions.
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Tuberosin's Role in the PI3K/Akt/mTOR Signaling
Pathwaydot

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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